Cas no 2126178-18-3 ([5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride)

• Product Name: [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride
• CAS No: 2126178-18-3
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• CID: 4639443
• Update Time: 2025-06-13

[5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride
• BKD17818
• [5-(trifluoromethyl)oxolan-2-yl]methanamine;hydrochloride
• 1-[5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride

• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)5-2-1-4(3-10)11-5;/h4-5H,1-3,10H2;1H
• InChI Key： GDNBWCMONYTFBW-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCC(CN)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 35.2

Additional information on [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride

Research Brief on [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride (CAS: 2126178-18-3)

This research brief provides an in-depth analysis of the latest advancements related to the compound [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride (CAS: 2126178-18-3), a key intermediate in pharmaceutical synthesis. The compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have explored its synthetic routes, pharmacological properties, and potential as a building block for bioactive molecules.

Recent publications highlight the optimized synthesis of [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride, emphasizing its high yield and purity, which are critical for pharmaceutical applications. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to enhance the efficiency of its production. These methodological improvements not only reduce costs but also minimize environmental impact, aligning with the principles of green chemistry.

In pharmacological studies, [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride has shown promise as a precursor for compounds with neuroprotective effects. For instance, derivatives of this compound have demonstrated activity in modulating neurotransmitter systems, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its trifluoromethyl group enhances metabolic stability, a desirable property for drug candidates.

Further investigations into the compound's mechanism of action reveal its interaction with specific enzyme targets, such as monoamine oxidases (MAOs) and gamma-aminobutyric acid (GABA) receptors. These findings open new avenues for designing targeted therapies with improved efficacy and reduced side effects. Collaborative efforts between academic and industrial researchers are underway to explore these applications further.

In conclusion, [5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride represents a versatile and valuable compound in modern drug discovery. Its synthetic accessibility, coupled with its pharmacological potential, positions it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its applications and optimizing its derivatives for clinical use.